1-(1H-indol-3-yl)-3-(4-methoxyphenyl)urea
Description
1-(1H-indol-3-yl)-3-(4-methoxyphenyl)urea, also known as GW2580, is a potent and selective inhibitor of colony-stimulating factor-1 receptor (CSF-1R). It was first developed by GlaxoSmithKline as a potential therapeutic agent for the treatment of cancer, inflammation, and autoimmune diseases. GW2580 has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.
Scientific Research Applications
Antitumor Activities and Molecular Docking
The antitumor activity of derivatives of 1-(1H-indol-3-yl)-3-(4-methoxyphenyl)urea has been explored, demonstrating potential efficacy against certain cancer cell lines. A study by Hu et al. (2018) synthesized a closely related compound and evaluated its antitumor activities. The study included a docking study to understand the compound's interactions with cyclin-dependent kinase 4 (CDK4), revealing insights into its potential mechanism of action against tumor cells (Hu et al., 2018).
Structural Characterization and Biological Activity
The crystal structure and potential biological activity of derivatives have been analyzed, providing foundational knowledge for further drug design and development. Saharin et al. (2008) described the crystal structure of a related compound, shedding light on its molecular interactions and potential for biological activity based on its structural attributes (Saharin et al., 2008).
Synthesis and Chemical Properties
The synthesis and chemical properties of derivatives have been extensively studied, highlighting the versatility of these compounds in chemical synthesis and potential applications in medicinal chemistry. For instance, Rajesh et al. (2017) reported on the Ag-catalyzed synthesis of indole-cyclic urea fused derivatives, a process that underscores the compound's utility in generating structurally complex and potentially bioactive molecules (Rajesh et al., 2017).
Corrosion Inhibition
Beyond biomedical applications, derivatives of 1-(1H-indol-3-yl)-3-(4-methoxyphenyl)urea have been explored for their corrosion inhibition properties, demonstrating the compound's versatility in industrial applications. Bahrami and Hosseini (2012) investigated the inhibition effect of similar compounds on mild steel corrosion, revealing their potential as efficient corrosion inhibitors in acid solutions (Bahrami & Hosseini, 2012).
properties
IUPAC Name |
1-(1H-indol-3-yl)-3-(4-methoxyphenyl)urea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O2/c1-21-12-8-6-11(7-9-12)18-16(20)19-15-10-17-14-5-3-2-4-13(14)15/h2-10,17H,1H3,(H2,18,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LIYUBRGFVYCPCH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)NC2=CNC3=CC=CC=C32 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1H-indol-3-yl)-3-(4-methoxyphenyl)urea | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-ethyl-7-(4-(2-(4-fluorophenyl)acetyl)piperazine-1-carbonyl)-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one](/img/structure/B2934994.png)
![5-Chloro-4-{4-methyl-2-[3-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}pyrimidin-2-amine](/img/structure/B2934995.png)
![N-(3-chlorophenyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide](/img/structure/B2934996.png)
![6-(2,4-Dimethylphenyl)-4,7-dimethyl-2-propylpurino[7,8-a]imidazole-1,3-dione](/img/structure/B2934997.png)
